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Compound of Interest

Compound Name: Asatone

cat. No.: B15575827

Proper disposal of acetone is a critical component of laboratory safety, essential for protecting
personnel and the environment. As a highly flammable and hazardous chemical, acetone
waste must be managed according to strict protocols.[1][2] Adherence to these procedures
minimizes the risk of fire, environmental contamination, and health hazards.[1][3]

This guide provides detailed, step-by-step instructions for the safe handling and disposal of
acetone waste in a laboratory setting, designed for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling

Before handling acetone waste, ensure all safety measures are in place. Acetone is a Class 1B
flammable liquid and a recognized hazard.[4][5]

» Ventilation: Always handle acetone in a well-ventilated area or within a certified laboratory
chemical fume hood to prevent the accumulation of flammable vapors.[2][6][7]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles, a fully-buttoned lab coat, and butyl gloves.[2][8] Nitrile gloves are not recommended
due to poor resistance to acetone.[8]

« Ignition Sources: Eliminate all potential ignition sources. Keep acetone and its waste far from
open flames, sparks, hot surfaces, and electrical equipment.[4][7] Use only non-sparking
tools when handling containers.[9][10]
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**Step-by-Step Acetone Disposal Protocol

Never pour acetone down the drain or dispose of it in regular trash, as this can damage
plumbing, contaminate water systems, and create a significant fire or explosion hazard.[1][3][6]

Step 1: Waste Segregation and Collection

» Liquid Acetone Waste: Collect all waste acetone in a designated, sealable, and airtight
container.[8] This container must be compatible with acetone; materials such as galvanized
steel or certain specialized plastics are recommended.[6][7] Avoid incompatible materials like
most common plastics, which acetone can dissolve.[6]

o Acetone-Contaminated Solids: Materials such as paper towels, gloves, or absorbent pads
are considered hazardous waste and fire hazards.[11][12] Collect these items in a separate,
fireproof container that can be tightly sealed.[1][11]

Step 2: Container Labeling
e Immediately upon adding waste, label the container clearly.[6][8]

e The label must include:

[¢]

The words "Hazardous Waste"

The name of the chemical: "Acetone"

[¢]

o

A list of any other compatible waste chemicals included.[4]

o

The date when waste was first added.[3]
Step 3: Temporary Storage

o Store waste containers in a cool, dry, and well-ventilated area designated for hazardous
materials.[4][13]

» Containers must be stored in a flammable-proof cabinet.[4]
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e Ensure the storage area is segregated from incompatible chemicals, particularly strong
oxidizers, acids, and bases.[1][8]

» Keep containers tightly closed to prevent evaporation and vapor buildup.[6][9][13]
Step 4: Arrange for Professional Disposal

o Acetone waste must be disposed of through a licensed hazardous waste disposal firm.[4][5]

[6]
o Regularly schedule pickups to avoid accumulating large quantities of waste.[4]
Step 5: Documentation and Compliance
e Maintain detailed records of all hazardous waste.[12]

o Complete a chemical waste manifest for the disposal contractor, documenting the quantity,
concentration, and container type.[12]

o Always consult local, state, and national regulations, as requirements can be more stringent
than federal guidelines.[4]

Key Safety and Regulatory Parameters for Acetone

For quick reference, the following table summarizes essential quantitative data related to
acetone safety.
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Parameter Value | Specification Citation

Flammable Liquid Category 2,
WHMIS Hazard Class ] [5]
Eye Irritant Category 2A

OSHA PEL (8-hr TWA) 1000 ppm (2400 mg/m?3) [10]
ACGIH TLV (8-hr TWA) 250 ppm [10]
ACGIH STEL (15-min) 500 ppm [10]
o >8% by weight in a closed
Flammable Range in Air ) 9]
container

Chemical safety goggles, butyl
Recommended PPE [8]
gloves, lab coat

Acetone Spill Cleanup Protocol

In the event of a spill, act immediately to contain and clean the area.

o Ensure Ventilation: Maximize ventilation by opening sashes or increasing exhaust fan speed.

[7]

e Remove Ignition Sources: Immediately extinguish any open flames and turn off nearby
electrical equipment.[7]

o Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to contain the spill.[7][9][10] Do not use combustible materials like sawdust.[14]

o Collect Absorbent Material: Using non-sparking tools, carefully collect the contaminated
absorbent material.[9][10]

» Dispose of Cleanup Waste: Place the collected material into a designated, labeled container
for hazardous waste disposal.[8][10]

Acetone Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of acetone waste in a
laboratory environment.
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Start; Acetone Waste is Generated

l

1. Identify Waste Type

Contaminated Solids

Liquid Acetone .
(e.g., wipes, gloves)

2a. Collect in Designated 2b. Collect in Separate, Sealed

Leak-Proof Waste Container Fire-Proof Container

3. Label Container Immediately
'Hazardous Waste - Acetone'

4. Store in Flammable Cabinet
Away from Ignition Sources

5. Arrange Pickup by Licensed
Hazardous Waste Contractor

6. Complete Waste Manifest
& Document Disposal

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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